Cas no 18880-00-7 (4-Tert-Butylbenzyl bromide)

• Product Name: 4-Tert-Butylbenzyl bromide
• CAS No: 18880-00-7
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• MDL: MFCD00000180
• CID: 51166
• PubChem ID: 87836
• Update Time: 2025-09-23

4-Tert-Butylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-4-(tert-butyl)benzene
• p-tert-Butylbenzyl bromide
• 1-(bromomethyl)-4-tert-butylbenzene
• 4-tert-Butylbenzyl bromide
• 1-BROMOMETHYL-4-TERT-BUTYLBENZENE
• 4-(tert-Butyl)benzylbromide
• p-t-Butylbenzyl Bromide
• 1-(Bromomethyl)-4-(1,1-dimethylethyl)benzene
• 1-(tert-butyl)-4-(bromomethyl)benzene
• 4-(1,1-dimethylethyl)benzylbromide
• 4-(1,1-dimethylethyl)phenylmethyl bromide
• 4-tert-Butylbenzyl b
• 4-Tert-Buthylbenzyl Bromide
• α-bromo-4-(tert-butyl)toluene
• ALPHA-BROMO-4-(TERT-BUTYL)TOLUENE
• 4-(TERT-BUTYL)BENZYL BROMIDE
• 4-(TERT-BUTYL)BENZYLBROMIDE 97%
• 4-(tert-Butyl)benzylbromide,97%
• 4-tertButylbenzyl bromide, GC 97%
• 4-tert-Butylbenzylbromide
• Benzene, 1-(bromomethyl)-4-(1,1-dimethylethyl)-
• 4-t-butylbenzylbromide
• QZNQSIHCDAGZIA-UHFFFAOYSA-N
• 1-(Bromomethyl)-4-Tert-ButYl-Benzene
• 4-(tert-Butyl)benzylbromid
• 4-Tert-Butylbenzyl bromide

• MDL： MFCD00000180
• Inchi： 1S/C11H15Br/c1-11(2,3)10-6-4-9(8-12)5-7-10/h4-7H,8H2,1-3H3
• InChI Key： QZNQSIHCDAGZIA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C(C)(C)C
• BRN： 471674

Computed Properties

• Exact Mass: 226.03600
• Monoisotopic Mass: 226.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1.236 g/mL at 25 °C(lit.)
• Melting Point: 8-12 °C (lit.)
• Boiling Point: 93-94 °C/1.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.545(lit.)
• PSA: 0.00000
• LogP: 3.87900
• Solubility: Uncertain

4-Tert-Butylbenzyl bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Organic Halides